4-methoxy-2,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide
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Description
4-methoxy-2,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide, also known as MDPV, is a synthetic cathinone that has been gaining attention in the scientific community due to its potential as a research tool. MDPV is a stimulant that has been found to have similar effects to other drugs in the cathinone class, such as amphetamines and cocaine. However, MDPV has unique properties that make it a valuable tool for researchers studying the brain and behavior.
Scientific Research Applications
Chemical Synthesis Studies
- Significance : Researchers explore its reactivity, stability, and potential reactions with other compounds. Understanding its behavior aids in designing new molecules or optimizing existing ones for specific applications .
Aroma Compound in Strawberries
- Significance : This volatile compound plays a role in the delightful scent of ripe strawberries. Investigating its presence and interactions with other flavor compounds enhances our understanding of food chemistry and sensory perception .
Biological Activity and Drug Development
- Significance : Understanding its interactions with biological targets (such as enzymes or receptors) can guide drug development. It may serve as a lead compound for designing novel pharmaceuticals or studying specific pathways .
Anticancer Potential
- Significance : Preliminary studies suggest potential anticancer properties. Researchers examine its impact on cell viability, apoptosis, and tumor growth. Further research could reveal its mechanism of action and therapeutic applications .
Photophysical Properties for Optoelectronics
- Significance : Compounds like this may find applications in optoelectronic devices (such as organic light-emitting diodes or solar cells). Understanding its electronic transitions aids in material design.
Organic Synthesis and Medicinal Chemistry
- Significance : Researchers modify its structure to create analogs with improved properties (e.g., enhanced solubility, bioavailability, or selectivity). These analogs can be potential drug candidates or serve as building blocks in organic synthesis.
properties
IUPAC Name |
4-methoxy-2,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO3S/c1-13-12-17(14(2)11-16(13)21-3)22(19,20)18-10-9-15-7-5-4-6-8-15/h4-8,11-12,18H,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVILRGMJLUZNFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1S(=O)(=O)NCCC2=CC=CC=C2)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-2,5-dimethyl-N-(2-phenylethyl)benzenesulfonamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.